Cas no 60718-18-5 (Propanoic acid, 3-(benzoylthio)-)

• Product Name: Propanoic acid, 3-(benzoylthio)-
• CAS No: 60718-18-5
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 496023
• PubChem ID: 12915510
• Update Time: 2025-04-19

Propanoic acid, 3-(benzoylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(benzoylthio)-
• 3-benzoylsulfanylpropanoic acid

• Inchi： 1S/C10H10O3S/c11-9(12)6-7-14-10(13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
• InChI Key： KWCPNWOCRNFQAP-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)CCC(=O)O

Computed Properties

• Exact Mass: 210.0351
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives